Cas no 1214383-80-8 (2,5-Difluorobenzylamine hydrochloride)

• Product Name: 2,5-Difluorobenzylamine hydrochloride
• CAS No: 1214383-80-8
• MF: C₇H₈ClF₂N
• MW: 179.594927787781
• CID: 4790883
• Update Time: 2025-05-25

2,5-Difluorobenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-difluorobenzylamine hydrochloride
• 2,5-Difluorobenzylamine hydrochloride

• Inchi： 1S/C7H7F2N.ClH/c8-6-1-2-7(9)5(3-6)4-10;/h1-3H,4,10H2;1H
• InChI Key： SGDJWIVYXVPCGU-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 26

Additional information on 2,5-Difluorobenzylamine hydrochloride

Professional Introduction to 2,5-Difluorobenzylamine Hydrochloride (CAS No: 1214383-80-8)

2,5-Difluorobenzylamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1214383-80-8, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its hydrochloride salt form, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of two fluorine atoms at the 2- and 5-positions of the benzylamine core enhances its reactivity and stability, making it a versatile building block for drug development.

The hydrochloride salt form of 2,5-difluorobenzylamine is particularly favored in synthetic applications due to its enhanced solubility in polar solvents and improved handling characteristics compared to the free base form. This property is crucial in pharmaceutical manufacturing, where solubility and crystallinity play a pivotal role in drug formulation and bioavailability. The compound’s molecular structure, featuring a benzylamine moiety with fluorine substituents, positions it as a key intermediate in the synthesis of more complex molecules, including potential therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the significance of fluorinated aromatic amines in the development of novel drugs. The introduction of fluorine atoms into aromatic rings can modulate pharmacokinetic properties such as metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, 2,5-difluorobenzylamine hydrochloride has been explored in the design of small-molecule inhibitors targeting various disease pathways. Its structural features make it an attractive candidate for further derivatization, enabling the creation of compounds with tailored biological activities.

In the context of contemporary drug discovery, 2,5-difluorobenzylamine hydrochloride has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atoms present in its structure can enhance binding interactions with enzyme active sites, leading to more potent and selective inhibitors. For instance, studies have demonstrated its role in developing inhibitors targeting tyrosine kinases, where fluorinated amines contribute to improved pharmacological profiles. This underscores the compound’s importance as a pharmacophore in modern drug design.

Moreover, the compound’s application extends to the development of antimicrobial agents. The structural motif of 2,5-difluorobenzylamine has been incorporated into molecules designed to combat resistant bacterial strains. The fluorine substituents contribute to increased resistance against degradation by microbial enzymes, thereby enhancing the efficacy of antimicrobial therapies. Research has shown that derivatives of this compound exhibit promising activity against Gram-positive bacteria, highlighting its potential as a scaffold for novel antibiotics.

The synthesis of 2,5-difluorobenzylamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution followed by salt formation with hydrochloric acid. Advances in catalytic methods have further refined these processes, enabling more efficient and environmentally friendly production methods. These improvements are essential for scaling up production while maintaining cost-effectiveness and sustainability.

The analytical characterization of CAS No 1214383-80-8 is critical to ensure its quality and consistency for pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and purity. These analytical methods provide detailed insights into the compound’s chemical properties, which are essential for regulatory compliance and therapeutic efficacy.

From a computational chemistry perspective, 2,5-difluorobenzylamine hydrochloride has been subjected to molecular modeling studies to understand its interactions with biological targets. Computer simulations have helped elucidate how fluorine substitution affects electronic distributions and binding affinities. These insights are invaluable for rational drug design, allowing researchers to predict and optimize the biological activity of derived compounds before experimental synthesis.

The growing interest in fluorinated compounds underscores their importance in contemporary medicinal chemistry. 2,5-Difluorobenzylamine hydrochloride exemplifies how strategic incorporation of fluorine atoms can enhance drug-like properties significantly. As research continues to uncover new therapeutic applications for this class of compounds, their role in addressing unmet medical needs is expected to expand further.

In conclusion,CAS No 1214383-80-8, corresponding to 2,5-difluorobenzylamine hydrochloride, represents a promising intermediate in pharmaceutical synthesis with diverse applications across multiple therapeutic areas. Its unique structural features and favorable chemical properties position it as a cornerstone molecule in modern drug discovery efforts aimed at developing innovative treatments for various diseases.